Cas no 872036-41-4 ((1S)-1-(4-chloropyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(4-chloropyridin-2-yl)ethan-1-ol
• CAS No: 872036-41-4
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD18836740
• CID: 3163902
• PubChem ID: 101372657
• Update Time: 2026-04-27

(1S)-1-(4-chloropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (aS)-4-chloro-a-methyl-2-Pyridinemethanol
• (1S)-1-(4-chloropyridin-2-yl)ethan-1-ol

• MDL： MFCD18836740

Additional information on (1S)-1-(4-chloropyridin-2-yl)ethan-1-ol

(1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol (CAS No. 872036-41-4): A Comprehensive Overview

(1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol, with the CAS number 872036-41-4, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloropyridine moiety and a chiral center, which contribute to its potential biological activities and applications in drug development.

The chemical structure of (1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol consists of a 4-chloropyridine ring attached to a chiral ethyl alcohol group. The presence of the chlorine atom and the chiral center imparts specific stereochemical properties that can influence the compound's interactions with biological targets. This makes it an attractive candidate for various pharmaceutical applications, particularly in the development of drugs targeting specific receptors or enzymes.

Recent studies have highlighted the potential therapeutic applications of (1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that (1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro. These findings suggest that the compound may have potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways. These findings open up new avenues for the development of antiviral drugs based on this compound.

The pharmacokinetic properties of (1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol have also been studied to assess its suitability for drug development. Research conducted by a team at the University of California, San Francisco, evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that (1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

The safety profile of (1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol is another critical aspect that has been extensively investigated. Preclinical studies have shown that this compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, (1S)-1-(4-Chloropyridin-2-yl)ethan-1-ol (CAS No. 872036-41-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery and development efforts.